Cas no 87268-63-1 (3-Isopropyl-5-methyl-4H-[1,2,4]triazole)

3-Isopropyl-5-methyl-4H-[1,2,4]triazole structure

87268-63-1 structure

Product Name:3-Isopropyl-5-methyl-4H-[1,2,4]triazole

CAS No:87268-63-1

MF:C₆H₁₁N₃

MW:125.171640634537

MDL:MFCD16995976

CID:2810001

PubChem ID:13123704

Update Time:2024-10-26

3-Isopropyl-5-methyl-4H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

- 3-Isopropyl-5-methyl-4H-[1,2,4]triazole
- 3-ISOPROPYL-5-METHYL-1,2,4-TRIAZOLE
- MB19547
- 3-methyl-5-(propan-2-yl)-1H-1,2,4-triazole
- 3-Methyl-5-(1-methylethyl)-1H-1,2,4-triazole
- 3-Methyl-5-(1-methylethyl)-1H-1,2,4-triazole (ACI)
- s-Triazole, 3-isopropyl-5-methyl- (6CI, 7CI)
- 87268-63-1
- MFCD16995976
- MFCD11215025
- AKOS009350745
- A12905
- 3-isopropyl-5-methyl-1H-1,2,4-triazole
- DB-204697
- SCHEMBL10159729
- AS-66089
- CS-0062115
- 5-methyl-3-(propan-2-yl)-1H-1,2,4-triazole
- SCHEMBL890172
- MDL： MFCD16995976
- Inchi： 1S/C6H11N3/c1-4(2)6-7-5(3)8-9-6/h4H,1-3H3,(H,7,8,9)
- InChI Key： LDTVMYHINZSUPV-UHFFFAOYSA-N
- SMILES： N1=C(C)NC(C(C)C)=N1

Computed Properties

Exact Mass: 125.095297364g/mol
Monoisotopic Mass: 125.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 92.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.5

3-Isopropyl-5-methyl-4H-[1,2,4]triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0996641-5g	3-Isopropyl-5-methyl-4H-[1,2,4]triazole	87268-63-1	95%	5g	$950	2024-08-02
1PlusChem	1P003AU1-1g	3-Methyl-5-(1-methylethyl)-1H-1,2,4-triazole	87268-63-1	95%	1g	$191.00	2025-02-19
A2B Chem LLC	AB53209-100mg	3-Methyl-5-(1-methylethyl)-1H-1,2,4-triazole	87268-63-1	97%	100mg	$40.00	2023-12-29
A2B Chem LLC	AB53209-250mg	3-Methyl-5-(1-methylethyl)-1H-1,2,4-triazole	87268-63-1	95%	250mg	$21.00	2024-04-19
A2B Chem LLC	AB53209-1g	3-Methyl-5-(1-methylethyl)-1H-1,2,4-triazole	87268-63-1	95%	1g	$77.00	2024-04-19
Aaron	AR003B2D-100mg	3-METHYL-5-(1-METHYLETHYL)-1H-1,2,4-TRIAZOLE	87268-63-1	95%	100mg	$12.00	2025-01-22
Aaron	AR003B2D-250mg	3-METHYL-5-(1-METHYLETHYL)-1H-1,2,4-TRIAZOLE	87268-63-1	95%	250mg	$29.00	2025-01-22
Aaron	AR003B2D-1g	3-METHYL-5-(1-METHYLETHYL)-1H-1,2,4-TRIAZOLE	87268-63-1	95%	1g	$108.00	2025-01-22
Aaron	AR003B2D-5g	3-METHYL-5-(1-METHYLETHYL)-1H-1,2,4-TRIAZOLE	87268-63-1	95%	5g	$518.00	2025-01-22
1PlusChem	1P003AU1-250mg	3-Methyl-5-(1-methylethyl)-1H-1,2,4-triazole	87268-63-1	95%	250mg	$78.00	2025-02-19

3-Isopropyl-5-methyl-4H-[1,2,4]triazole Production Method

Production Method 1

32363-51-2

87268-63-1

Reaction Conditions

1.1 -
2.1 -
3.1 Reagents: Hydrazine

Reference

The reactions of 4-pyrimidinone derivatives with sodium amide and with hydrazine: synthesis of triazole

Hirai, Yoshiro; et al, Heterocycles, 1983, 20(7), 1243-6

Production Method 2

87268-60-8

87268-63-1

Reaction Conditions

1.1 Reagents: Hydrazine

Reference

The reactions of 4-pyrimidinone derivatives with sodium amide and with hydrazine: synthesis of triazole

Hirai, Yoshiro; et al, Heterocycles, 1983, 20(7), 1243-6

Production Method 3

87268-59-5

87268-63-1

Reaction Conditions

1.1 Reagents: Hydrazine

Reference

The reactions of 4-pyrimidinone derivatives with sodium amide and with hydrazine: synthesis of triazole

Hirai, Yoshiro; et al, Heterocycles, 1983, 20(7), 1243-6

Production Method 4

32363-54-5

87268-63-1

Reaction Conditions

1.1 -
2.1 Reagents: Hydrazine

Reference

The reactions of 4-pyrimidinone derivatives with sodium amide and with hydrazine: synthesis of triazole

Hirai, Yoshiro; et al, Heterocycles, 1983, 20(7), 1243-6

3-Isopropyl-5-methyl-4H-[1,2,4]triazole Raw materials

3-Isopropyl-5-methyl-4H-[1,2,4]triazole Preparation Products

3-Isopropyl-5-methyl-4H-[1,2,4]triazole (87268-63-1)

3-Isopropyl-5-methyl-4H-[1,2,4]triazole Related Literature

1. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
2. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
3. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

87268-63-1 (3-Isopropyl-5-methyl-4H-[1,2,4]triazole) Related Products

Recommended suppliers

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent